Cas no 90405-87-1 (D-Glucitol,1,4-anhydro-2,3,6-tri-O-methyl-, acetate (9CI))

• Product Name: D-Glucitol,1,4-anhydro-2,3,6-tri-O-methyl-, acetate (9CI)
• CAS No: 90405-87-1
• MF: C₁₁H₂₀O₆
• MW: 248.272904396057
• CID: 798322
• Update Time: 2024-02-02

D-Glucitol,1,4-anhydro-2,3,6-tri-O-methyl-, acetate (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,1,4-anhydro-2,3,6-tri-O-methyl-, acetate (9CI)
• 1,4-Anhydro-5-O-acetyl-2,3,6-tri-O-methyl-d-glucitol
• D-Glucitol, 1,4-anhydro-2,3,6-tri-O-methyl-, acetate (9CI)

• Inchi： 1S/C11H20O6/c1-7(12)17-9(5-13-2)11-10(15-4)8(14-3)6-16-11/h8-11H,5-6H2,1-4H3/t8-,9+,10+,11+/m0/s1
• InChI Key： LFZXQHCWUYOHST-LNFKQOIKSA-N
• SMILES： C(O[C@@H]([C@@H]1[C@H](OC)[C@@H](OC)CO1)COC)(=O)C

Computed Properties

• Exact Mass: 248.126
• Monoisotopic Mass: 248.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2A^2